Cas no 31666-19-0 (Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-)
31666-19-0 structure
Product Name:Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
CAS No:31666-19-0
MF:C15H14N2O2S
MW:286.348862171173
CID:321802
PubChem ID:301307
Update Time:2025-04-19
Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]-
- N-(2-amino-2-oxo-1-phenylsulfanylethyl)benzamide
- NSC-177927
- 31666-19-0
- NSC177927
- DTXSID30306608
-
- Inchi: 1S/C15H14N2O2S/c16-13(18)15(20-12-9-5-2-6-10-12)17-14(19)11-7-3-1-4-8-11/h1-10,15H,(H2,16,18)(H,17,19)
- InChI Key: GFQJOWOFPRNYSE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C(N)=O)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 286.07772
- Monoisotopic Mass: 286.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97.5Ų
Experimental Properties
- PSA: 72.19
Benzamide,N-[2-amino-2-oxo-1-(phenylthio)ethyl]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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